Cas no 1354015-67-0 ([((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid)

• Product Name: [((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid
• CAS No: 1354015-67-0
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 2159376
• Update Time: 2025-07-14

[((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [((R)-1-acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid
• (R)-2-((1-Acetylpyrrolidin-3-yl)(isopropyl)amino)acetic acid
• AM96522
• [((R)-1-Acetylpyrrolidin-3-yl)isopropylamino]acetic acid
• [((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid

• Inchi： 1S/C11H20N2O3/c1-8(2)13(7-11(15)16)10-4-5-12(6-10)9(3)14/h8,10H,4-7H2,1-3H3,(H,15,16)/t10-/m1/s1
• InChI Key： VICTUUHKSFJXQX-SNVBAGLBSA-N
• SMILES： O=C(C)N1CC[C@H](C1)N(CC(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Topological Polar Surface Area: 60.8

Additional information on [((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid

Overview of [((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid (CAS No. 1354015-67-0)

[((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid (CAS No. 1354015-67-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-N-(1-acetylpyrrolidin-3-yl)-N-isopropylglycine, is characterized by its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

[((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid is a chiral molecule with the molecular formula C₁₂H₂₂N₂O₃. The compound features an acetylated pyrrolidine ring and an isopropylamino group attached to a glycine backbone. The presence of the chiral center at the pyrrolidine ring imparts enantiomeric specificity to the molecule, which can significantly influence its biological activity. The compound is typically synthesized through a multi-step process involving the protection and deprotection of functional groups, followed by selective acylation and coupling reactions.

The physical properties of [((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid include its solubility in polar solvents such as water and methanol, making it suitable for various analytical and biological assays. Its melting point and other physical characteristics are crucial for quality control and standardization in pharmaceutical development.

Synthesis Methods

The synthesis of [((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid has been extensively studied, with several methodologies reported in the literature. One common approach involves the use of chiral auxiliaries or catalysts to ensure enantiomeric purity. For example, a representative synthesis might start with the preparation of (R)-pyrrolidine-3-carboxylic acid, which is then acetylated to form (R)-1-acetylpyrrolidine-3-carboxylic acid. This intermediate is subsequently converted to the corresponding amine through reduction and coupling with isopropylamine, followed by final deprotection steps to yield the target compound.

Biological Activities

[((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid has been investigated for its potential therapeutic applications due to its unique structural features and biological activities. Recent studies have shown that this compound exhibits potent activity as a modulator of various receptors and enzymes, making it a promising candidate for drug development.

In particular, [((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid has been found to have significant effects on G protein-coupled receptors (GPCRs) and ion channels. For instance, it has been reported to act as an agonist or antagonist at specific GPCRs, influencing signaling pathways involved in pain perception, inflammation, and neurodegenerative diseases. Additionally, the compound has shown potential as a modulator of ion channels, which could have implications for treating conditions such as epilepsy and cardiovascular disorders.

Clinical Applications and Research Developments

The therapeutic potential of [((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid has led to increased interest in its clinical applications. Preclinical studies have demonstrated its efficacy in animal models of various diseases, including pain management, neurodegenerative disorders, and cardiovascular conditions. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

In a recent study published in the Journal of Medicinal Chemistry, researchers evaluated the pharmacokinetic properties of [((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid. The results showed that the compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are essential for developing effective oral formulations for chronic conditions.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on [((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid (CAS No. 1354015-67-0) highlights its potential as a novel therapeutic agent. Future studies will likely focus on optimizing its chemical structure to enhance potency and selectivity while minimizing side effects. Additionally, further clinical trials are necessary to validate its safety and efficacy in human subjects.

In conclusion, [((R)-1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid represents an exciting advancement in medicinal chemistry with promising applications in various therapeutic areas. Its unique structural features and biological activities make it a valuable candidate for further research and development.